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Compound of Interest

Compound Name: (5-Ethylthiophen-2-yl)boronic acid

Cat. No.: B067913 Get Quote

(5-Ethylthiophen-2-yl)boronic acid is an organoboron compound integral to the synthesis of

complex organic molecules, particularly within the fields of medicinal chemistry and materials

science. As a derivative of thiophene, a sulfur-containing heterocycle, it serves as a crucial

building block in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-

Miyaura coupling. This guide provides a detailed summary of its core physical properties for

researchers, scientists, and professionals in drug development.

Core Physical and Chemical Properties
The physical characteristics of (5-Ethylthiophen-2-yl)boronic acid are essential for its

handling, storage, and application in synthetic chemistry. The data, compiled from various

chemical data repositories, are summarized below. It is important to note that several of these

values are predicted through computational models and may vary from empirically determined

figures.
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Property Value

CAS Number 162607-16-1

Molecular Formula C₆H₉BO₂S

Molecular Weight 156.01 g/mol

Appearance Solid (typical for boronic acids)

Boiling Point 307.9 ± 44.0 °C at 760 mmHg (Predicted)[1][2]

Density 1.20 ± 0.1 g/cm³ (Predicted)[1]

pKa 8.75 ± 0.53 (Predicted)[1]

Flash Point 140.042 °C[2]

Solubility Profile
Specific solubility data for (5-Ethylthiophen-2-yl)boronic acid in various organic solvents is

not extensively documented. However, the general solubility of boronic acids can be

characterized as follows:

High Solubility: Generally observed in polar aprotic solvents like ethers (e.g., dioxane) and

ketones.

Moderate Solubility: Often seen in chlorinated solvents such as chloroform.

Low Solubility: Typically exhibit very low solubility in nonpolar hydrocarbon solvents.[3]

The solubility of boronic acids can be influenced by their tendency to form reversible covalent

complexes with diols, a property that can be exploited to enhance solubility in certain media.[4]

Furthermore, boronic acids can undergo dehydration to form cyclic trimeric anhydrides known

as boroxines, which can also affect their solubility characteristics.[4]

Experimental Protocols: General Methodologies
While specific experimental protocols for the determination of the physical properties of (5-
Ethylthiophen-2-yl)boronic acid are not detailed in publicly available literature, the following
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outlines standard methodologies employed for such characterizations.

Melting Point Determination
The melting point of a solid boronic acid is typically determined using a digital melting point

apparatus.

Sample Preparation: A small, dry sample of the crystalline compound is packed into a

capillary tube.

Instrumentation: The capillary tube is placed into the heating block of the apparatus.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the substance first begins to melt and the temperature at which it becomes completely

liquid are recorded as the melting range. It is crucial to note that for boronic acids, the

observed "melting point" may in fact be a decomposition or dehydration point, which can lead

to variability in reported values.[5]

pKa Determination
The acidity constant (pKa) of a boronic acid is a measure of its Lewis acidity. Potentiometric

titration is a common method for its determination.

Solution Preparation: A solution of the boronic acid is prepared in a suitable solvent system,

often a water-miscible co-solvent mixture (e.g., water/DMSO or water/methanol), due to the

limited aqueous solubility of many arylboronic acids.[6]

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH).

Data Acquisition: The pH of the solution is measured with a calibrated pH meter after each

addition of the titrant.

Analysis: A titration curve is generated by plotting pH versus the volume of titrant added. The

pKa is the pH at which half of the boronic acid has been neutralized.[7]

Logical and Experimental Workflows
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Visualizing the application and characterization of (5-Ethylthiophen-2-yl)boronic acid
provides a clearer understanding of its role in synthesis and analysis. The following diagrams,

rendered in DOT language, illustrate key processes.
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Caption: Workflow of a Suzuki-Miyaura Coupling Reaction.
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Caption: General Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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